Cas no 899977-19-6 (2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile)

2-(1,1-Dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile is a specialized heterocyclic compound featuring a benzothiadiazine core with a sulfanylacetonitrile substituent. Its unique structure, incorporating both sulfur and nitrogen functionalities, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The 1,1-dioxo group enhances its reactivity, enabling selective transformations in medicinal chemistry applications. This compound is particularly useful in the synthesis of thiadiazine derivatives, which are of interest in agrochemical and pharmaceutical research due to their potential bioactivity. Its stability and well-defined reactivity profile facilitate precise modifications, supporting its use in high-value synthetic pathways.

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile structure

899977-19-6 structure

Product Name:2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile

CAS No:899977-19-6

MF:C₉H₇N₃O₂S₂

MW:253.300778627396

CID:5490316

Update Time:2025-06-12

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Acetonitrile, 2-[(1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
- 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile
- Inchi： 1S/C9H7N3O2S2/c10-5-6-15-9-11-7-3-1-2-4-8(7)16(13,14)12-9/h1-4H,6H2,(H,11,12)
- InChI Key： GGSIDIYHASZLPK-UHFFFAOYSA-N
- SMILES： C(#N)CSC1NC2=CC=CC=C2S(=O)(=O)N=1

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2700-0521-2μmol	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2700-0521-5μmol	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2700-0521-1mg	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2700-0521-2mg	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2700-0521-3mg	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2700-0521-4mg	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2700-0521-5mg	2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetonitrile	899977-19-6	90%+	5mg	$69.0	2023-05-16

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile

Comprehensive Overview of 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile (CAS No. 899977-19-6)

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile, with the CAS number 899977-19-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiadiazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both sulfanyl and acetonitrile functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique chemical properties, which include high reactivity and stability under various conditions.

In recent years, the demand for benzothiadiazine derivatives has surged, driven by their utility in drug discovery and crop protection. The compound 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile is often explored for its role in modulating biological pathways, particularly those related to enzyme inhibition. Its sulfanylacetonitrile moiety is a key feature that enables it to act as a building block for designing novel therapeutics. For instance, it has been studied in the context of developing anti-inflammatory and antimicrobial agents, aligning with the growing global focus on combating drug-resistant pathogens.

The synthesis of CAS 899977-19-6 involves multi-step organic reactions, often starting from commercially available benzothiadiazine precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential, this compound is frequently referenced in patent literature, highlighting its relevance in intellectual property and innovation-driven industries. Its compatibility with green chemistry principles also makes it a candidate for sustainable manufacturing processes, a topic of increasing importance in the chemical sector.

From an industrial perspective, 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile is valued for its scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research often include this compound in their portfolios to meet client demands for high-purity intermediates. Additionally, its role in combinatorial chemistry libraries underscores its utility in high-throughput screening for drug candidates. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this are expected to play a pivotal role in developing targeted therapies.

Environmental and regulatory considerations are also critical when discussing CAS 899977-19-6. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers emphasize the importance of waste minimization and eco-friendly disposal methods to align with global sustainability goals. This aligns with broader trends in the chemical industry, where green solvents and catalytic processes are increasingly adopted to reduce environmental impact.

In summary, 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetonitrile (CAS No. 899977-19-6) represents a fascinating intersection of chemistry, biology, and industrial application. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in fields like medicinal chemistry and agrochemical development. As scientific advancements continue to unfold, this compound is likely to remain a key player in the quest for innovative solutions to global health and agricultural challenges.